Cas no 120855-11-0 (1H-Benzotriazol-7-ol,5-amino-)

• Product Name: 1H-Benzotriazol-7-ol,5-amino-
• CAS No: 120855-11-0
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 104871
• Update Time: 2024-01-24

1H-Benzotriazol-7-ol,5-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazol-7-ol,5-amino-
• Benzotriazol-4-ol, 6-amino- (6CI)

• Inchi： 1S/C6H6N4O/c7-3-1-4-6(5(11)2-3)9-10-8-4/h1-2,11H,7H2,(H,8,9,10)
• InChI Key： DKXSWIJWORAKII-UHFFFAOYSA-N
• SMILES： N1C2=CC(N)=CC(O)=C2N=N1

Computed Properties

• Exact Mass: 150.054
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5A^2